[3-benzyl-1-(5-phenyl-1,2,4-oxadiazol-3-yl)piperidin-3-yl]methanol

• IUPAC Name: [3-benzyl-1-(5-phenyl-1,2,4-oxadiazol-3-yl)piperidin-3-yl]methanol
• InChI: InChI=1S/C21H23N3O2/c25-16-21(14-17-8-3-1-4-9-17)12-7-13-24(15-21)20-22-19(26-23-20)18-10-5-2-6-11-18/h1-6,8-11,25H,7,12-16H2
• InChI Key: FKIPOGQVCQBGPY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NOC(=N2)C3=CC=CC=C3)(CC4=CC=CC=C4)CO
• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol

Description

“[3-benzyl-1-(5-phenyl-1,2,4-oxadiazol-3-yl)piperidin-3-yl]methanol” is a compound that has been studied for its potential as an antitubercular agent. It is a high-throughput screening hit and has shown promising potency against many drug-resistant strains, as well as drug-susceptible clinical isolates.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms. This structure is part of what gives the compound its biological activity.

Mechanism of Action

The mechanism of action of this compound involves its interaction with decaprenylphosphoryl-β-D-ribose 2′-oxidase (DprE1). This interaction was discovered through whole genome sequencing of genomic DNA from resistant mutants raised to the compound.

Future Directions

The compound has shown promising results as an antitubercular agent, suggesting it could be a valuable tool in the fight against tuberculosis. Future research could focus on further exploring its potential, including its efficacy against different strains of tuberculosis and its potential side effects.